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Compound of Interest

Compound Name: Tribromofluoromethane

Cat. No.: B1329301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS

and institutional safety protocols before handling any chemical.

Introduction
Tribromofluoromethane (CBr₃F), also known as Halon 1103, is a halogenated hydrocarbon

with the CAS Number 353-54-8.[1][2] It exists as a colorless liquid at room temperature and

sees use in specialized applications, including as a solvent, refrigerant, and in chemical

synthesis.[3] Its unique properties necessitate a thorough understanding of its potential

hazards and the implementation of stringent safety protocols to ensure the well-being of

laboratory personnel. This guide provides a comprehensive overview of the safety precautions

and handling guidelines for Tribromofluoromethane.

Hazard Identification and Classification
Tribromofluoromethane is classified as a hazardous chemical. The primary hazards are

associated with its irritant properties.[2]

GHS Hazard Statements:

H315: Causes skin irritation.[2]
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H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tribromofluoromethane is

presented in the table below for easy reference.

Property Value Source(s)

Molecular Formula CBr₃F [1][2][5]

Molecular Weight 270.72 g/mol [2][3][5]

Appearance Colorless liquid [1][2][3][5]

CAS Number 353-54-8 [1][2][6]

Melting Point -73 °C / -99.4 °F [3][5][6][7][8]

Boiling Point 106 - 108 °C / 222.8 - 226.4 °F [1][3][5][6][7]

Density 2.765 g/mL at 25 °C [1][5]

Flash Point No information available [6]

Solubility No information available [9]

Experimental Protocols
While specific experimental protocols for the toxicological assessment of

Tribromofluoromethane are not readily available, standardized OECD guidelines are typically

followed for determining skin and eye irritation.

Experimental Protocol: In Vitro Skin Irritation (Based on OECD Guideline 439)

Objective: To assess the skin irritation potential of Tribromofluoromethane using a

reconstructed human epidermis (RhE) model.
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Methodology:

A three-dimensional RhE tissue construct is used, which consists of non-transformed

human-derived epidermal keratinocytes.

A defined volume of Tribromofluoromethane is applied topically to the tissue surface.

The exposure period is typically 60 minutes.

Following exposure, the test chemical is removed by rinsing.

The tissue is incubated for a post-exposure period of approximately 42 hours.

Cell viability is determined by the enzymatic conversion of a vital dye (e.g., MTT) into a

colored product, which is quantified spectrophotometrically.

Interpretation: A reduction in tissue viability below a specified threshold (typically 50%)

compared to negative controls indicates a potential for skin irritation.

Experimental Protocol: Eye Irritation (Based on Bovine Corneal Opacity and Permeability Test -

OECD Guideline 437)

Objective: To evaluate the potential of Tribromofluoromethane to cause serious eye

damage.

Methodology:

Freshly isolated bovine corneas are mounted in a specialized holder.

The test substance is applied to the epithelial surface of the cornea for a defined period

(e.g., 10 minutes).

After exposure, the cornea is rinsed and incubated.

Corneal opacity is measured using an opacitometer.

Corneal permeability is assessed by measuring the amount of fluorescein dye that passes

through the cornea.
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Interpretation: The in vitro irritancy score is calculated based on the opacity and permeability

measurements. Scores exceeding a certain threshold classify the substance as an eye

irritant.

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[6][9]

Avoid contact with skin and eyes.[4][9]

Do not breathe mist, vapors, or spray.[4][6]

Wash hands thoroughly after handling.[5][6]

Take precautionary measures against static discharge.[4][6]

Storage:

Store in a cool, dry, and well-ventilated place.[5][8][9]

Keep containers tightly closed.[8][9]

Store away from incompatible materials, such as strong oxidizing agents.[6][8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Tribromofluoromethane.
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PPE Type Specification Source(s)

Eye Protection

Chemical safety goggles or

glasses compliant with EN166

or OSHA 29 CFR 1910.133.

[5][6][8]

Hand Protection

Protective gloves (e.g.,

Viton®). Inspect gloves before

use.

[4][8]

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[4][8]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. For large spills or

emergencies, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.

[4][8]

Emergency Procedures
A clear and practiced emergency response plan is essential.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[5][6][8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention.[5][6][8]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[5][6][8]

Ingestion: Clean mouth with water. Do not induce vomiting. Seek medical attention.[5][6]
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Accidental Release Measures:

Ensure adequate ventilation.[6]

Use personal protective equipment as required.[6]

Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it into a suitable

container for disposal.[5]

Prevent the spill from entering drains.[9]

Fire-Fighting Measures:

Use water spray, carbon dioxide (CO₂), dry chemical, or chemical foam to extinguish a fire.

[5][8]

Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[5][6]

Hazardous decomposition products upon combustion include carbon monoxide (CO), carbon

dioxide (CO₂), hydrogen halides, and gaseous hydrogen fluoride (HF).[5][6][8]

Logical Workflow for Safe Handling and Emergency
Response
The following diagram illustrates the logical workflow for handling Tribromofluoromethane
and responding to an emergency situation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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